Cas no 498566-96-4 (L-Cysteine,L-cysteinyl-L-leucyl-L-threonyl-L-threonyl-L-lysyl-L-prolyl-L-arginyl-L-methionyl-)
498566-96-4 structure
Product Name:L-Cysteine,L-cysteinyl-L-leucyl-L-threonyl-L-threonyl-L-lysyl-L-prolyl-L-arginyl-L-methionyl-
CAS No:498566-96-4
MF:C42H77N13O12S3
MW:1052.33568549156
CID:1537545
Update Time:2024-08-24
L-Cysteine,L-cysteinyl-L-leucyl-L-threonyl-L-threonyl-L-lysyl-L-prolyl-L-arginyl-L-methionyl- Chemical and Physical Properties
Names and Identifiers
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- L-Cysteine,L-cysteinyl-L-leucyl-L-threonyl-L-threonyl-L-lysyl-L-prolyl-L-arginyl-L-methionyl-
- L-Cysteine, L-cysteinyl-L-leucyl-L-threonyl-L-threonyl-L-lysyl-L-prolyl-L-arginyl-L-methionyl- (9CI)
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- Inchi: 1S/C42H77N13O12S3/c1-21(2)18-28(51-33(58)24(44)19-68)36(61)53-32(23(4)57)39(64)54-31(22(3)56)38(63)50-27(10-6-7-14-43)40(65)55-16-9-12-30(55)37(62)49-25(11-8-15-47-42(45)46)34(59)48-26(13-17-70-5)35(60)52-29(20-69)41(66)67/h21-32,56-57,68-69H,6-20,43-44H2,1-5H3,(H,48,59)(H,49,62)(H,50,63)(H,51,58)(H,52,60)(H,53,61)(H,54,64)(H,66,67)(H4,45,46,47)/t22-,23-,24+,25+,26+,27+,28+,29+,30+,31+,32+/m1/s1
- InChI Key: DWFOUURCTWDCLA-MCGKXFRWSA-N
- SMILES: C(O)(=O)[C@H](CS)NC(=O)[C@H](CCSC)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCCCN)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CS)N
Computed Properties
- Exact Mass: 1051.49831
Experimental Properties
- Density: 1.48±0.1 g/cm3(Predicted)
- PSA: 415.71
- pka: 2.93±0.10(Predicted)
L-Cysteine,L-cysteinyl-L-leucyl-L-threonyl-L-threonyl-L-lysyl-L-prolyl-L-arginyl-L-methionyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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